Cas no 1700243-89-5 (5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine
• CAS No: 1700243-89-5
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 6107573
• PubChem ID: 107995470
• Update Time: 2025-11-07

5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine
• 1700243-89-5
• EN300-1911748

• Inchi： 1S/C9H6BrClN2O/c10-7-3-5(11)1-2-6(7)8-4-9(12)13-14-8/h1-4H,(H2,12,13)
• InChI Key： JTSKODWCAKSDHB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=CC(N)=NO1)Cl

Computed Properties

• Exact Mass: 271.93520g/mol
• Monoisotopic Mass: 271.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine (CAS No. 1700243-89-5)

The compound 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine (CAS No. 1700243-89-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and substituted phenyl ring, make it a valuable intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine has surged due to their versatility in medicinal chemistry. The presence of both bromo and chloro substituents enhances its reactivity, enabling further functionalization. This aligns with the growing trend of structure-activity relationship (SAR) studies, where slight modifications to such scaffolds can lead to significant changes in biological activity.

One of the most searched questions related to this compound is: "What are the synthetic routes for 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine?" The synthesis typically involves multi-step reactions, starting from commercially available 2-bromo-4-chlorobenzaldehyde. Key steps include condensation with hydroxylamine to form an oxime, followed by cyclization to construct the 1,2-oxazole ring. Researchers often optimize these methods to improve yield and purity, addressing another common query: "How to purify 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine?"

The compound's potential in cancer research has also sparked interest. Preliminary studies suggest that derivatives of 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine may exhibit inhibitory effects on specific kinase enzymes, a hot topic in targeted therapy. This aligns with the broader search trend for "small molecule inhibitors in oncology." However, further preclinical validation is necessary to confirm these findings.

From an industrial perspective, CAS No. 1700243-89-5 is often discussed in the context of scale-up challenges. Manufacturers frequently search for "cost-effective production methods for 1,2-oxazole derivatives," highlighting the need for sustainable chemistry practices. Green solvents and catalytic processes are increasingly being explored to address these concerns.

In summary, 5-(2-bromo-4-chlorophenyl)-1,2-oxazol-3-amine represents a promising scaffold with diverse applications. Its relevance to drug discovery, agrochemical development, and material science ensures continued research interest. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing unmet needs across multiple scientific disciplines.